Cas no 1303510-26-0 (7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one)

• Product Name: 7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one
• CAS No: 1303510-26-0
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 2769903
• PubChem ID: 58380589
• Update Time: 2025-08-04

7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1303510-26-0
• 7-HYDROXY-6-METHYL-8-NITRO-2H-OXAZOLO[3,2-A]PYRIDIN-5(3H)-ONE
• 7-Hydroxy-6-methyl-8-nitro-2,3-dihydro-5H-[1,3]oxazolo[3,2-a]pyridin-5-one
• NRIHCWHCGZQSBN-UHFFFAOYSA-N
• 7-Hydroxy-6-methyl-8-nitro-2,3-dihydro-oxazolo[3,2-a]pyridin-5-one
• DTXSID10729159
• SCHEMBL1865776
• 7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one

• MDL： MFCD22573932
• Inchi： 1S/C8H8N2O5/c1-4-6(11)5(10(13)14)8-9(7(4)12)2-3-15-8/h11H,2-3H2,1H3
• InChI Key： NRIHCWHCGZQSBN-UHFFFAOYSA-N
• SMILES： O1CCN2C(C(C)=C(C(=C12)[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 212.04332136Da
• Monoisotopic Mass: 212.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one

7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one: A Comprehensive Overview

7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one (CAS No. 1303510-26-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxazolopyridines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The molecule's structure is characterized by a fused oxazole and pyridine ring system, with substituents that include a hydroxyl group at position 7, a methyl group at position 6, and a nitro group at position 8. These functional groups contribute to the compound's reactivity, stability, and potential bioactivity.

Recent studies have highlighted the importance of oxazolopyridines in the development of novel therapeutic agents. For instance, researchers have explored the role of 7-hydroxy substituents in modulating the compound's pharmacokinetic properties, such as absorption and metabolism. The presence of a nitro group at position 8 has been shown to enhance the compound's ability to act as a radical scavenger, making it a promising candidate for antioxidant therapies. Additionally, the methyl group at position 6 plays a critical role in stabilizing the molecule's conformation, thereby influencing its interactions with biological targets.

The synthesis of 7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the condensation of an appropriate amino alcohol with a carbonyl compound, followed by cyclization to form the fused ring system. The introduction of substituents such as hydroxyl and nitro groups is achieved through selective oxidation or substitution reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research purposes.

In terms of applications, 7-Hydroxy derivatives have been extensively studied for their potential in anti-inflammatory and anticancer therapies. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent. Furthermore, its ability to inhibit key enzymes involved in inflammation pathways makes it a candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of oxazolopyridines also extends to their use in materials science. Researchers have investigated the incorporation of these compounds into polymer matrices to enhance mechanical properties and thermal stability. The nitro group in particular has been found to improve the polymer's resistance to UV degradation, making it suitable for applications in high-performance materials.

Looking ahead, ongoing research is focused on optimizing the synthesis of 7-Hydroxy derivatives to reduce costs and improve scalability. Additionally, efforts are being made to explore the compound's bioavailability and efficacy in preclinical models. Collaborative studies between medicinal chemists and biologists are expected to unlock new therapeutic potentials for this intriguing molecule.

In conclusion, 7-Hydroxy-6-methyl-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one (CAS No. 1303510